Cas no 1691090-27-3 (3-(2-bromophenyl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 3-(2-bromophenyl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 1691090-27-3
• MF: C₁₁H₁₄BrN
• MW: 240.139562129974
• CID: 6222951
• PubChem ID: 84151140
• Update Time: 2025-10-29

3-(2-bromophenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromophenyl)-2,2-dimethylcyclopropan-1-amine
• 1691090-27-3
• EN300-1896854

• Inchi： 1S/C11H14BrN/c1-11(2)9(10(11)13)7-5-3-4-6-8(7)12/h3-6,9-10H,13H2,1-2H3
• InChI Key： ZQJPUOOSWABMIK-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1C(C1(C)C)N

Computed Properties

• Exact Mass: 239.03096g/mol
• Monoisotopic Mass: 239.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2-bromophenyl)-2,2-dimethylcyclopropan-1-amine

Comprehensive Overview of 3-(2-bromophenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 1691090-27-3)

The compound 3-(2-bromophenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 1691090-27-3) is a specialized organic molecule featuring a unique cyclopropane core structure with a bromophenyl substituent. This chemical entity has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of both amine and bromine functional groups makes it a versatile intermediate for further derivatization, aligning with current trends in drug discovery and material science.

In recent years, the demand for cyclopropane-containing compounds has surged, driven by their applications in medicinal chemistry. Researchers are particularly interested in 3-(2-bromophenyl)-2,2-dimethylcyclopropan-1-amine due to its potential to modulate biological targets, such as enzymes and receptors. The bromophenyl moiety enhances its reactivity in cross-coupling reactions, a hot topic in synthetic chemistry, as highlighted by the growing popularity of Suzuki-Miyaura and Buchwald-Hartwig reactions in literature and patent filings.

From an industrial perspective, CAS No. 1691090-27-3 is often discussed in the context of high-value intermediates for APIs (Active Pharmaceutical Ingredients). Its structural complexity and stereochemical features make it a candidate for asymmetric synthesis, a field gaining traction due to the need for enantiomerically pure drugs. This aligns with frequent search queries like "chiral amine synthesis" and "bromophenyl derivatives in drug development", reflecting broader market interests.

Environmental and regulatory considerations also play a role in the discourse around 3-(2-bromophenyl)-2,2-dimethylcyclopropan-1-amine. With increasing focus on green chemistry, researchers are exploring solvent-free or catalytic methods to synthesize such compounds, addressing concerns about waste reduction. This ties into trending searches like "sustainable bromination techniques" and "catalytic amination breakthroughs", demonstrating the compound's relevance to contemporary scientific challenges.

Analytical characterization of CAS No. 1691090-27-3 typically involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography, ensuring precise quality control. These methods are frequently queried by professionals seeking to validate similar structures, underscoring the importance of accurate data in chemical databases. The compound's stability under various conditions is another area of interest, as evidenced by searches for "thermal stability of brominated cyclopropanes".

In material science, the 2,2-dimethylcyclopropane scaffold in this compound has shown promise in polymer modification, particularly for enhancing thermal resistance. This application resonates with current explorations into high-performance polymers, a trending topic in industrial R&D. The bromine atom further enables post-polymerization functionalization, a strategy often searched in contexts like "halogenated polymer additives".

Future prospects for 3-(2-bromophenyl)-2,2-dimethylcyclopropan-1-amine include its potential in catalysis and ligand design, areas witnessing exponential growth in publications. Its structural features make it a candidate for developing novel N-heterocyclic carbene precursors or transition metal complexes, topics frequently appearing in academic search trends. The compound's adaptability to flow chemistry setups also positions it well for scalable manufacturing, addressing industry needs for continuous processing solutions.